Cas no 68321-62-0 (1,2,4-Triazine-6-carboxylicacid, 2,3,4,5-tetrahydro-2-(3-methylphenyl)-3,5-dioxo-)

1,2,4-Triazine-6-carboxylicacid, 2,3,4,5-tetrahydro-2-(3-methylphenyl)-3,5-dioxo- structure
68321-62-0 structure
Product Name:1,2,4-Triazine-6-carboxylicacid, 2,3,4,5-tetrahydro-2-(3-methylphenyl)-3,5-dioxo-
CAS No:68321-62-0
MF:C11H9N3O4
MW:247.206862211227
CID:525576
PubChem ID:326198
Update Time:2025-04-19

1,2,4-Triazine-6-carboxylicacid, 2,3,4,5-tetrahydro-2-(3-methylphenyl)-3,5-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-6-carboxylicacid, 2,3,4,5-tetrahydro-2-(3-methylphenyl)-3,5-dioxo-
    • 2-(3-methylphenyl)-3,5-dioxo-1,2,4-triazine-6-carboxylic acid
    • DTXSID70315734
    • NSC296939
    • 2-(3-Methylphenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylic acid
    • 68321-62-0
    • 3,5-Dioxo-2-m-tolyl-2,3,4,5-tetrahydro-[1,2,4]triazine-6-carboxylic acid
    • NSC-296939
    • Inchi: 1S/C11H9N3O4/c1-6-3-2-4-7(5-6)14-11(18)12-9(15)8(13-14)10(16)17/h2-5H,1H3,(H,16,17)(H,12,15,18)
    • InChI Key: AODRWDUVCNFLGE-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C(=O)O)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 247.059
  • Monoisotopic Mass: 247.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.687
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